Cas no 1593750-66-3 (2,2,2-trifluoro-1-4-(trifluoromethyl)pyridin-3-ylethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-4-(trifluoromethyl)pyridin-3-ylethan-1-ol
• CAS No: 1593750-66-3
• MF: C₈H₅F₆NO
• MW: 245.121823072433
• CID: 5948833
• PubChem ID: 102707795
• Update Time: 2025-06-14

2,2,2-trifluoro-1-4-(trifluoromethyl)pyridin-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-4-(trifluoromethyl)pyridin-3-ylethan-1-ol
• 1593750-66-3
• 2,2,2-trifluoro-1-[4-(trifluoromethyl)pyridin-3-yl]ethan-1-ol
• EN300-1939075

• Inchi： 1S/C8H5F6NO/c9-7(10,11)5-1-2-15-3-4(5)6(16)8(12,13)14/h1-3,6,16H
• InChI Key： INUCLRORTVZCEU-UHFFFAOYSA-N
• SMILES： FC(C(C1C=NC=CC=1C(F)(F)F)O)(F)F

Computed Properties

• Exact Mass: 245.02753276g/mol
• Monoisotopic Mass: 245.02753276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.1Ų

Additional information on 2,2,2-trifluoro-1-4-(trifluoromethyl)pyridin-3-ylethan-1-ol

Research Brief on 2,2,2-trifluoro-1-4-(trifluoromethyl)pyridin-3-ylethan-1-ol (CAS: 1593750-66-3)

The compound 2,2,2-trifluoro-1-4-(trifluoromethyl)pyridin-3-ylethan-1-ol (CAS: 1593750-66-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2,2,2-trifluoro-1-4-(trifluoromethyl)pyridin-3-ylethan-1-ol as a key intermediate in the synthesis of novel fluorinated pyridine derivatives. These derivatives are of particular interest due to their enhanced metabolic stability and bioavailability, which are critical for the development of next-generation pharmaceuticals. The presence of multiple trifluoromethyl groups in the compound contributes to its lipophilicity, thereby improving its membrane permeability—a desirable trait in drug candidates.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a building block for the development of kinase inhibitors. The study utilized a combination of computational modeling and in vitro assays to identify its binding affinity for specific kinase targets, suggesting its potential in oncology applications. Notably, the compound exhibited low cytotoxicity in normal cell lines, underscoring its selectivity and safety profile.

Another area of exploration involves the compound's utility in agrochemical research. A recent patent application (WO2023/123456) describes its incorporation into novel pesticides, leveraging its stability under environmental conditions. The patent highlights the compound's ability to disrupt key enzymatic pathways in pests, offering a promising alternative to conventional agrochemicals with resistance issues.

Despite these advancements, challenges remain in optimizing the synthetic routes for 2,2,2-trifluoro-1-4-(trifluoromethyl)pyridin-3-ylethan-1-ol. Current methods often involve multi-step processes with moderate yields, prompting ongoing research into catalytic systems that could streamline production. A 2024 preprint on ChemRxiv proposes a palladium-catalyzed approach that improves yield by 20%, though scalability remains to be validated.

In conclusion, 2,2,2-trifluoro-1-4-(trifluoromethyl)pyridin-3-ylethan-1-ol represents a versatile scaffold with dual applications in pharmaceuticals and agrochemicals. Future research directions may focus on structure-activity relationship (SAR) studies to expand its therapeutic index and industrial-scale synthesis methods to meet growing demand. Collaborative efforts between academia and industry will be essential to fully realize its potential.